molecular formula C13H17NO7 B3821727 N-(2-carboxyphenyl)hexopyranosylamine

N-(2-carboxyphenyl)hexopyranosylamine

Cat. No. B3821727
M. Wt: 299.28 g/mol
InChI Key: MRAJLOPDLYILFT-UHFFFAOYSA-N
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Description

N-(2-carboxyphenyl)hexopyranosylamine, also known as CPHA, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CPHA is a hexose amine that is derived from the hexose sugar, D-glucose. It is a water-soluble compound that has been shown to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

N-(2-carboxyphenyl)hexopyranosylamine has been shown to have potential applications in various fields of scientific research. It has been used in the development of new drugs, as well as in the study of various biological processes. N-(2-carboxyphenyl)hexopyranosylamine has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties. It has also been used in the study of glycosylation, which is important in the development of new drugs.

Mechanism of Action

The mechanism of action of N-(2-carboxyphenyl)hexopyranosylamine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play a role in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, N-(2-carboxyphenyl)hexopyranosylamine may help to reduce inflammation and oxidative stress.
Biochemical and Physiological Effects
N-(2-carboxyphenyl)hexopyranosylamine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. Additionally, N-(2-carboxyphenyl)hexopyranosylamine has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-carboxyphenyl)hexopyranosylamine in lab experiments is that it is a water-soluble compound, which makes it easy to dissolve in aqueous solutions. Additionally, N-(2-carboxyphenyl)hexopyranosylamine has been shown to exhibit low toxicity, which makes it a safe compound to use in lab experiments. However, one limitation of using N-(2-carboxyphenyl)hexopyranosylamine is that it is a relatively new compound, and there is still much that is not known about its properties and potential applications.

Future Directions

There are many potential future directions for research on N-(2-carboxyphenyl)hexopyranosylamine. One area of interest is the study of its potential applications in the development of new drugs. N-(2-carboxyphenyl)hexopyranosylamine has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties, which make it a promising candidate for the development of new drugs. Additionally, further research is needed to fully understand the mechanism of action of N-(2-carboxyphenyl)hexopyranosylamine and its potential applications in various fields of scientific research.
Conclusion
In conclusion, N-(2-carboxyphenyl)hexopyranosylamine is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a water-soluble compound that has been shown to exhibit a range of biochemical and physiological effects. N-(2-carboxyphenyl)hexopyranosylamine has been used in the development of new drugs, as well as in the study of various biological processes. While there is still much that is not known about N-(2-carboxyphenyl)hexopyranosylamine, its potential applications and future directions for research make it an exciting area of study.

properties

IUPAC Name

2-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO7/c15-5-8-9(16)10(17)11(18)12(21-8)14-7-4-2-1-3-6(7)13(19)20/h1-4,8-12,14-18H,5H2,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRAJLOPDLYILFT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)O)NC2C(C(C(C(O2)CO)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO7
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

299.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[[3,4,5-Trihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]benzoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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